![molecular formula C9H11N3 B020372 6-Ethyl-1H-benzimidazol-2-ylamine CAS No. 107726-24-9](/img/structure/B20372.png)
6-Ethyl-1H-benzimidazol-2-ylamine
Overview
Description
6-Ethyl-1H-benzimidazol-2-ylamine, also known as this compound, is a useful research compound. Its molecular formula is C9H11N3 and its molecular weight is 161.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity One study reports the synthesis of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives, showcasing significant antimicrobial activity against various pathogens like Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus flavus. This highlights the potential of 6-Ethyl-1H-benzimidazol-2-ylamine derivatives in developing new antimicrobial agents (Salahuddin et al., 2017).
Antihypertensive Activity Another study focused on the synthesis and biological evaluation of 2-[(Substituted-phenyl amino)-phenyl-methyl]-1-[2'-(1H-tetrazol-5-yl) biphenyl-3-ylmethyl]-1H-benzoimidazol-5-ylamine derivatives, which displayed potent antihypertensive effects. This suggests the importance of this compound derivatives in creating effective treatments for hypertension (Manik Sharma et al., 2010).
Cancer Research Research into the crystal structure of 1-cyclopropyl-2-ethyl-5-fluoro-6-(4-methylpiperazin-1-yl)-1H-benzimidazole has shed light on its antihistaminic and antimicrobial properties, with implications for its use in cancer research. The structural analysis supports its potential application in designing new therapeutic agents (S. Ozbey et al., 2001).
Catalysis and Polymerization Studies on the efficient synthesis of novel ethyl 2-((1H-benzo[d]imidazol-2-ylamino)(Aryl)methylthio) acetates using homogeneous catalysts such as Ni(NO3)2.6H2O, and nano-Copper Y Zeolite as an eco-friendly nanocatalyst, showcase the versatility of this compound derivatives in catalysis and polymerization processes. These compounds offer significant advantages like high yields and short reaction times, making them valuable in the synthesis of commercial fungicides and new sulfur-bearing peptide derivatives (A. Mobinikhaledi et al., 2009) (M. Kalhor, 2015).
Mechanism of Action
Mode of Action
Benzimidazole compounds, to which this compound belongs, are known to interact with their targets, leading to various biochemical changes . The specifics of these interactions for 6-Ethyl-1H-benzimidazol-2-ylamine require further investigation .
Pharmacokinetics
These properties, which impact the bioavailability of the compound, require further investigation .
Action Environment
It is known that benzimidazole compounds can act as corrosion inhibitors, suggesting that they may interact with their environment in complex ways . The specifics of these interactions for this compound require further investigation .
Properties
IUPAC Name |
6-ethyl-1H-benzimidazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3/c1-2-6-3-4-7-8(5-6)12-9(10)11-7/h3-5H,2H2,1H3,(H3,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFHYRJKZFJOIJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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